Cas no 4600-86-6 (5-tert-butyl-2,3-dihydroinden-1-one)

• Product Name: 5-tert-butyl-2,3-dihydroinden-1-one
• CAS No: 4600-86-6
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD09033195
• CID: 45197
• PubChem ID: 11030576
• Update Time: 2025-06-13

5-tert-butyl-2,3-dihydroinden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2,3-dihydroinden-1-one
• 5-tert.Butyl-1-indanon
• 5-TERT-BUTYL-1-INDANONE
• 5-tert-butyl-2,3-dihydro-1H-inden-1-one
• 5-tert-butyl-indan-1-one
• 5-tert-Butyl-indanon-(1)
• AKOS006330017
• FT-0659724
• 4600-86-6
• IIJPVOVAVTZFRH-UHFFFAOYSA-N
• J-517948
• 5-tert-buty1-2,3-dihydroinden-1-one
• A826959
• SCHEMBL85043
• DTXSID80452543
• BS-28680
• MFCD09033195
• 5-(tert-Butyl)-2,3-dihydro-1H-inden-1-one
• DA-17021

• MDL： MFCD09033195
• Inchi： 1S/C13H16O/c1-13(2,3)10-5-6-11-9(8-10)4-7-12(11)14/h5-6,8H,4,7H2,1-3H3
• InChI Key： IIJPVOVAVTZFRH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=21)C(C)(C)C

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 280.7±25.0 °C at 760 mmHg
• Flash Point: 114.9±18.1 °C
• Refractive Index: 1.539
• PSA: 17.07000
• LogP: 3.11300
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-tert-butyl-2,3-dihydroinden-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-tert-butyl-2,3-dihydroinden-1-one

5-tert-butyl-2,3-dihydroinden-1-one (CAS No. 4600-86-6): A Comprehensive Overview of Its Properties and Applications

The chemical compound 5-tert-butyl-2,3-dihydroinden-1-one (CAS No. 4600-86-6) is a specialized organic molecule that has garnered significant attention in both academic and industrial research. This dihydroindenone derivative is characterized by its unique structural features, including a tert-butyl group at the 5-position and a ketone functional group within a partially saturated indene framework. Its molecular formula, C₁₃H₁₆O, and molecular weight of 188.26 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-performance intermediates like 5-tert-butyl-2,3-dihydroinden-1-one has surged, driven by advancements in pharmaceutical synthesis, material science, and flavor & fragrance applications. Researchers frequently search for terms such as "synthesis of dihydroindenones," "tert-butyl-substituted ketones," and "CAS 4600-86-6 applications," reflecting the compound's growing relevance. Its thermal stability and reactivity profile make it particularly valuable for constructing complex molecular architectures.

One of the most intriguing aspects of 5-tert-butyl-2,3-dihydroinden-1-one is its role in asymmetric catalysis. The steric hindrance provided by the tert-butyl group often enhances selectivity in reactions, a feature highly sought after in the development of chiral auxiliaries. This aligns with current trends in green chemistry, where efficiency and atom economy are prioritized. Users frequently inquire about "eco-friendly synthesis routes for CAS 4600-86-6," highlighting the intersection of sustainability and chemical innovation.

From a spectroscopic perspective, 5-tert-butyl-2,3-dihydroinden-1-one exhibits distinct NMR peaks and IR absorption bands, which are critical for quality control in industrial settings. Analytical chemists often search for "characterization data for 4600-86-6" or "HPLC methods for dihydroindenones," underscoring the need for reliable analytical protocols. The compound's UV-Vis absorption properties also make it a candidate for photoactive materials, a hot topic in optoelectronics research.

In the flavor and fragrance industry, 5-tert-butyl-2,3-dihydroinden-1-one is valued for its potential to contribute to woody or musky olfactory profiles. This application ties into broader consumer trends favoring natural-inspired scents, driving searches for "dihydroindenone-based fragrances." Meanwhile, in material science, its incorporation into polymeric matrices has been explored for enhancing thermal resistance, a property critical for high-temperature applications.

Safety and handling of 5-tert-butyl-2,3-dihydroinden-1-one are frequently addressed in technical literature, with emphasis on standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage conditions (e.g., inert atmosphere, low moisture) are recommended to maintain its stability. Queries like "CAS 4600-86-6 SDS" reflect user interest in safe handling practices.

The future outlook for 5-tert-butyl-2,3-dihydroinden-1-one appears promising, particularly in custom synthesis and niche applications. As AI-driven molecular design gains traction, compounds with well-defined structure-activity relationships like this one are likely to see expanded utility. Ongoing research into its biocatalytic transformations and nanomaterial composites further underscores its interdisciplinary potential.